Cas no 60943-40-0 (ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate)

• Product Name: ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate
• CAS No: 60943-40-0
• MF: C₁₃H₁₄O₅
• MW: 250.25
• MDL: MFCD00091625
• CID: 1623739
• Update Time: 2025-10-07

ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate
• Ethyl 3-Methoxy-a,g-dioxo-benzenebutanoate
• Benzenebutanoic acid, 3-methoxy-α,γ-dioxo-, ethyl ester

• MDL： MFCD00091625
• Inchi： InChI=1S/C13H14O5/c1-3-18-13(16)12(15)8-11(14)9-5-4-6-10(7-9)17-2/h4-7H,3,8H2,1-2H3
• InChI Key： QUKANMABXJIQRZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=O)CC(=O)c1cccc(c1)OC

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 381.8±22.0 °C at 760 mmHg
• Flash Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate

Ethyl 4-(3-Methoxyphenyl)-2,4-Dioxobutanoate: A Comprehensive Overview

Ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate (CAS No: 60943-40-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a phenolic group with a butanoate ester moiety. The presence of the methoxy group at the para position of the phenyl ring imparts distinct electronic and steric properties, making it an attractive candidate for numerous chemical transformations and biological studies.

The synthesis of ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate involves a series of well-established organic reactions. Typically, the compound is derived from the corresponding phenol through a Friedel-Crafts acylation or a nucleophilic aromatic substitution reaction. The introduction of the ester group is achieved via esterification or transesterification processes, depending on the desired regioselectivity and reaction conditions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste generation.

Ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate has garnered significant attention in the pharmaceutical industry due to its potential as a bioactive molecule. Studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug discovery programs targeting chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has been explored in recent preclinical trials.

In the realm of agrochemicals, ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate has shown potential as a plant growth regulator and pest control agent. Research indicates that this compound can enhance crop resilience against environmental stressors such as drought and salinity by modulating stress-responsive genes in plants. Additionally, its role as a natural deterrent against insect pests has been investigated, offering an eco-friendly alternative to synthetic pesticides.

The material science applications of ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate are equally compelling. The compound serves as a building block for synthesizing advanced polymers and coatings with tailored mechanical and thermal properties. Recent studies have highlighted its utility in developing biodegradable polymers for sustainable packaging solutions and biomedical devices.

From an environmental perspective, ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate has been studied for its biodegradability and ecological impact. Researchers have demonstrated that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems. This attribute underscores its suitability for use in eco-friendly products and processes.

In conclusion, ethyl 4-(3-methoxyphenyl)-2,4-dioxobutanoate (CAS No: 60943-40-0) stands out as a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in driving innovation in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to sustainable development and human health.